Cas no 872091-99-1 (3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-)
872091-99-1 structure
Product Name:3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-
CAS No:872091-99-1
MF:C9H9NO2S
MW:195.238260984421
CID:1866165
PubChem ID:68848142
Update Time:2025-04-21
3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)-
- 5-(1-cyano-1-methylethyl)thiophene-3-carboxylic acid
- SCHEMBL3942343
- 872091-99-1
- DB-316811
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- Inchi: 1S/C9H9NO2S/c1-9(2,5-10)7-3-6(4-13-7)8(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key: QCPIGVXMSVRBKO-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C=C1C(C#N)(C)C
Computed Properties
- Exact Mass: 195.03539970Da
- Monoisotopic Mass: 195.03539970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 89.3Ų
3-Thiophenecarboxylic acid, 5-(1-cyano-1-methylethyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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